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Compound of Interest

Compound Name: Bis(dodecylthio)dimethylstannane

Cat. No.: B1600290 Get Quote

An In-depth Technical Guide to
Bis(dodecylthio)dimethylstannane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the organotin compound

Bis(dodecylthio)dimethylstannane, including its chemical properties, synthesis,

spectroscopic data, and potential applications. The information is intended for researchers in

chemistry, materials science, and drug development.

Core Chemical and Physical Properties
Bis(dodecylthio)dimethylstannane is an organotin compound characterized by a central tin

atom bonded to two methyl groups and two dodecylthio groups.[1][2] Its long dodecyl chains

give it a notable hydrophobic character.[1]
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Property Value Source

IUPAC Name
bis(dodecylsulfanyl)-

dimethylstannane
[3][4][5]

Synonyms

Dimethylbis(dodecylthio)tin,

Stannane,

bis(dodecylthio)dimethyl-

[3][4][5]

CAS Number 51287-84-4 [2][3][4]

Molecular Formula C26H56S2Sn [3][4][5]

Molecular Weight 551.6 g/mol [2][3][4]

Physical Description Liquid [4]

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are key techniques for the

structural elucidation and characterization of Bis(dodecylthio)dimethylstannane.

Spectroscopic Data

¹H NMR

The proton NMR spectrum shows characteristic

signals for the methyl protons attached to the tin

atom and the protons of the dodecylthio chains.

[1]

¹³C NMR

The carbon NMR spectrum provides signals

corresponding to the methyl carbons and the

carbons of the dodecyl chains.

¹¹⁹Sn NMR
Tin-119 NMR is a powerful tool for directly

probing the environment of the tin nucleus.

FTIR

Fourier-transform infrared spectroscopy reveals

vibrational modes of the molecule, including the

Sn-S and Sn-C bonds.
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Synthesis of Bis(dodecylthio)dimethylstannane
The most common method for synthesizing Bis(dodecylthio)dimethylstannane is through the

nucleophilic substitution reaction of dimethyltin dichloride with dodecylthiol. This reaction is

typically performed in the presence of a base to neutralize the hydrochloric acid byproduct. An

alternative, though less common, approach involves the use of Grignard reagents.

General Experimental Protocol for Synthesis
The following is a generalized protocol for the synthesis of

Bis(dodecylthio)dimethylstannane based on the reaction of dimethyltin dichloride and

dodecylthiol.

Materials:

Dimethyltin dichloride

Dodecylthiol

A suitable base (e.g., triethylamine, pyridine)

Anhydrous organic solvent (e.g., toluene, THF)

Inert gas (e.g., nitrogen, argon)

Procedure:

In a reaction vessel under an inert atmosphere, dissolve dimethyltin dichloride in the

anhydrous organic solvent.

Add the base to the solution.

Slowly add a stoichiometric amount of dodecylthiol to the reaction mixture.

The reaction is typically stirred at a controlled temperature to ensure completion.

Upon completion, the reaction mixture is worked up to remove the salt byproduct and the

solvent. This may involve filtration and evaporation.
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The crude product is then purified, for example, by vacuum distillation or column

chromatography, to yield pure Bis(dodecylthio)dimethylstannane.

Synthesis Workflow
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Caption: A flowchart illustrating the general synthetic workflow for

Bis(dodecylthio)dimethylstannane.

Potential Applications
Bis(dodecylthio)dimethylstannane has potential applications in several fields, primarily

owing to the reactivity of its tin-sulfur bonds and its hydrophobic nature.
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Catalysis in Polymerization
Organotin compounds, including dithiostannanes, are known to act as catalysts in various

polymerization reactions.[2] The specific catalytic activity of

Bis(dodecylthio)dimethylstannane would depend on the particular polymerization process.

Antimicrobial Agent
Organotin compounds have been investigated for their antimicrobial properties.[6][7][8] The

proposed mechanism of action involves the interaction of the tin atom with proteins and the

disruption of biological membranes by the lipophilic alkyl groups.[3]

General Experimental Protocol for Antimicrobial Activity
Testing (Disc Diffusion Method)
This protocol outlines a general procedure for evaluating the antimicrobial activity of

Bis(dodecylthio)dimethylstannane using the disc diffusion method, adapted from protocols

for other organotin compounds.[6][7][8]

Materials:

Bis(dodecylthio)dimethylstannane

Test microorganisms (e.g., bacteria, fungi)

Appropriate growth medium (e.g., Mueller-Hinton agar for bacteria)

Sterile filter paper discs

Positive and negative controls (e.g., a known antibiotic and the solvent used to dissolve the

compound)

Procedure:

Prepare a standardized inoculum of the test microorganism.

Spread the inoculum evenly onto the surface of an agar plate.
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Impregnate sterile filter paper discs with a known concentration of

Bis(dodecylthio)dimethylstannane.

Place the impregnated discs, along with control discs, onto the inoculated agar plate.

Incubate the plates under appropriate conditions for the test microorganism.

Measure the diameter of the zone of inhibition around each disc. A larger zone of inhibition

indicates greater antimicrobial activity.
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Antimicrobial Testing Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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